Cas no 106718-47-2 (2-Cyclopentanecarbonylaniline)

• Product Name: 2-Cyclopentanecarbonylaniline
• CAS No: 106718-47-2
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD19982496
• CID: 2102993
• PubChem ID: 13625102
• Update Time: 2025-06-07

2-Cyclopentanecarbonylaniline Chemical and Physical Properties

Names and Identifiers

• (2-aminophenyl)cyclopentylMethanone
• DA-15854
• CS-0262562
• CIBMIYFKYMRDBM-UHFFFAOYSA-N
• G60235
• 2-aminophenyl cyclopentylmethanone
• 106718-47-2
• SCHEMBL1341836
• EN300-83240
• 2-cyclopentanecarbonylaniline
• AKOS013937107
• (2-amino-phenyl)-cyclopentyl-methanone
• (2-aminophenyl)-cyclopentylmethanone
• Z1238750013
• 2-Cyclopentanecarbonylaniline

• MDL： MFCD19982496
• Inchi： 1S/C12H15NO/c13-11-8-4-3-7-10(11)12(14)9-5-1-2-6-9/h3-4,7-9H,1-2,5-6,13H2
• InChI Key： CIBMIYFKYMRDBM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1N)C1CCCC1

Computed Properties

• Exact Mass: 189.115364102Da
• Monoisotopic Mass: 189.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Cyclopentanecarbonylaniline

Professional Introduction to 2-Cyclopentanecarbonylaniline (CAS No. 106718-47-2)

2-Cyclopentanecarbonylaniline, with the chemical formula C₁₂H₁₃NO, is a significant compound in the field of organic chemistry and pharmaceutical research. Its molecular structure, featuring a cyclopentanecarbonyl group attached to an aniline moiety, makes it a versatile intermediate in the synthesis of various biologically active molecules. This introduction delves into the compound's properties, synthesis methods, and its emerging applications in medicinal chemistry.

TheCAS registry number CAS No. 106718-47-2 uniquely identifies this compound and serves as a key reference in scientific literature. The presence of both the cyclopentanecarbonyl and aniline functional groups imparts unique reactivity, making 2-cyclopentanecarbonylaniline a valuable building block for constructing more complex chemical entities. In recent years, there has been growing interest in this compound due to its potential applications in drug discovery and material science.

One of the most compelling aspects of 2-cyclopentanecarbonylaniline is its role as a precursor in the synthesis of various pharmacologically relevant compounds. The cyclopentanecarbonyl group can be readily modified through reactions such as reduction, oxidation, or coupling, while the aniline moiety offers opportunities for further functionalization. These properties have made it a focal point in the development of novel therapeutic agents.

In the realm of medicinal chemistry, 2-cyclopentanecarbonylaniline has been explored for its potential in treating a range of diseases. Recent studies have highlighted its utility in the synthesis of inhibitors targeting enzymes involved in inflammatory pathways. For instance, derivatives of this compound have shown promise in modulating the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain management. This aligns with the broader trend in drug development towards identifying more selective and potent inhibitors.

The synthesis of 2-cyclopentanecarbonylaniline typically involves multi-step organic transformations starting from readily available precursors. A common approach involves the reaction of cyclopentanone with aniline under acidic conditions, followed by carbonylation or other functionalization steps to introduce the desired substituents. Advances in catalytic methods have further refined these processes, making them more efficient and environmentally friendly.

In addition to its pharmaceutical applications, 2-cyclopentanecarbonylaniline has found utility in material science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. These complexes exhibit interesting electronic and magnetic properties, making them attractive for applications in catalysis and nanotechnology.

The growing body of research on 2-cyclopentanecarbonylaniline underscores its importance as a versatile intermediate. As synthetic methodologies continue to evolve, new derivatives and applications are likely to emerge, further solidifying its role in both academic research and industrial processes. The compound's unique structural features offer a rich ground for exploration, promising continued innovation in chemical biology and drug discovery.

In conclusion, 2-cyclopentanecarbonylaniline (CAS No. 106718-47-2) represents a fascinating compound with broad applicability across multiple scientific disciplines. Its synthesis, reactivity, and emerging applications highlight its significance as a key intermediate in organic chemistry and pharmaceutical research. As our understanding of its properties deepens, so too will its contributions to advancing scientific knowledge and developing new technologies.